Cas no 2228915-92-0 (2-(5-bromo-2-chlorophenyl)-2-fluoroethan-1-amine)

• Product Name: 2-(5-bromo-2-chlorophenyl)-2-fluoroethan-1-amine
• CAS No: 2228915-92-0
• MF: C₈H₈BrClFN
• MW: 252.51122379303
• CID: 6518966
• PubChem ID: 165714288
• Update Time: 2025-09-27

2-(5-bromo-2-chlorophenyl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-chlorophenyl)-2-fluoroethan-1-amine
• 2228915-92-0
• EN300-1909572

• Inchi： 1S/C8H8BrClFN/c9-5-1-2-7(10)6(3-5)8(11)4-12/h1-3,8H,4,12H2
• InChI Key： ZGOYSKYAPUKQJQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(CN)F)Cl

Computed Properties

• Exact Mass: 250.95127g/mol
• Monoisotopic Mass: 250.95127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 2-(5-bromo-2-chlorophenyl)-2-fluoroethan-1-amine

Research Brief on 2-(5-bromo-2-chlorophenyl)-2-fluoroethan-1-amine (CAS: 2228915-92-0)

The compound 2-(5-bromo-2-chlorophenyl)-2-fluoroethan-1-amine (CAS: 2228915-92-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the unique structural features of 2-(5-bromo-2-chlorophenyl)-2-fluoroethan-1-amine, which contribute to its bioactivity. The presence of both bromo and chloro substituents on the phenyl ring, combined with the fluoroethylamine moiety, suggests a high affinity for specific biological targets. Computational modeling and in vitro assays have demonstrated its potential as a modulator of neurotransmitter systems, particularly in the context of neurological disorders.

One of the key advancements in the synthesis of this compound involves the optimization of reaction conditions to improve yield and purity. A recent publication in the Journal of Medicinal Chemistry detailed a novel catalytic approach that significantly reduces byproduct formation, making the process more scalable for industrial applications. This development is crucial for advancing preclinical studies and eventual clinical trials.

Pharmacological evaluations have revealed that 2-(5-bromo-2-chlorophenyl)-2-fluoroethan-1-amine exhibits promising activity in animal models of depression and anxiety. Mechanistic studies suggest that it acts as a selective agonist for certain serotonin receptor subtypes, which could explain its efficacy. However, further research is needed to fully elucidate its mode of action and potential side effects.

In addition to its neurological applications, preliminary data indicate that this compound may also have utility in oncology. Early-stage studies have shown that it can induce apoptosis in certain cancer cell lines, possibly through the inhibition of key signaling pathways. These findings open new avenues for the development of targeted cancer therapies.

Despite these promising results, challenges remain in the development of 2-(5-bromo-2-chlorophenyl)-2-fluoroethan-1-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles.

In conclusion, 2-(5-bromo-2-chlorophenyl)-2-fluoroethan-1-amine represents a compelling candidate for further investigation in both neurological and oncological research. Its unique chemical structure and demonstrated bioactivity make it a valuable tool for understanding disease mechanisms and developing novel treatments. Continued research and development efforts will be critical to realizing its full therapeutic potential.